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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-P-benzoquinone

Cat. No.: B114747

An In-depth Technical Guide to 2,6-Di-tert-butyl-p-benzoquinone

This technical guide provides a comprehensive overview of the molecular structure, [IUPAC
nomenclature, physicochemical properties, and synthesis of 2,6-Di-tert-butyl-p-
benzoquinone, tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and IUPAC Name

IUPAC Name: 2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione[1][2][3]

The molecular structure of 2,6-Di-tert-butyl-p-benzoquinone consists of a p-benzoquinone
ring substituted with two tert-butyl groups at the 2 and 6 positions. These bulky tert-butyl
groups provide steric hindrance, which influences the molecule's reactivity and stability.

Molecular structure of 2,6-Di-tert-butyl-p-benzoquinone.

Physicochemical Properties

The key physicochemical properties of 2,6-Di-tert-butyl-p-benzoquinone are summarized in
the table below.
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Property

Value

Molecular Formula

C14H2002[1][2][3]

Molecular Weight 220.31 g/mol [1][2]
Appearance Light yellow to orange powder/crystals[4]
Melting Point 65-67 °C[5][6]
N Insoluble in water; Soluble in organic solvents[4]
Solubility
[6]
CAS Number 719-22-2[1][2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,6-Di-tert-butyl-p-

benzoquinone.

Spectroscopy Data Highlights

Spectral data is available for proton nuclear
1H NMR .

magnetic resonance.[7]

Spectral data is available for carbon-13 nuclear
13C NMR

magnetic resonance.[8]

Mass Spectrometry (MS)

Mass spectra, including those from gas
chromatography-mass spectrometry (GC-MS),

are available.[8][9]

Infrared (IR) Spectroscopy

Fourier-transform infrared (FTIR) spectra have

been recorded.[8]

Raman Spectroscopy

Raman spectral data has been collected for this

compound.[8]

Experimental Protocols for Synthesis
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The primary method for synthesizing 2,6-Di-tert-butyl-p-benzoquinone is the oxidation of 2,6-
di-tert-butylphenol.[1] Several protocols have been developed, with variations in the oxidizing
agent and catalyst used.

Oxidation using Hydrogen Peroxide

One common synthetic route involves the oxidation of 2,6-di-tert-butylphenol with hydrogen
peroxide.[1][10][11]

Reactants: 2,6-di-tert-butylphenol, 35% aqueous solution of hydrogen peroxide.[11]
o Catalyst: Atitanosilicate catalyst may be used.[11]
» Solvent: Acetonitrile is a suitable solvent for this reaction.[11]

e Procedure:

[¢]

A solution of 2,6-di-tert-butylphenol in methanol is prepared.[10]

o

Hydrogen peroxide and hydrogen bromide are added to the solution.[10]

[e]

The mixture is refluxed for approximately 25 minutes.[10]

o

Upon concentrating the solution, 2,6-di-tert-butyl-1,4-benzoquinone crystallizes out.[10]

Salcomine-Catalyzed Oxidation with Molecular Oxygen

An alternative, high-yield method utilizes a salcomine catalyst and molecular oxygen as the
oxidant.[1][5] This approach is noted for being environmentally benign.[1]

Reactants: 2,6-di-tert-butylphenol, Oxygen.[5]

Catalyst: Salcomine (bis(salicylidene)ethylenediiminocobalt(11)).[5]

Solvent: N,N-dimethylformamide (DMF).[5]

Procedure:

o Aflask is charged with 2,6-di-tert-butylphenol, DMF, and the salcomine catalyst.[5]
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o With stirring, oxygen is introduced at a rate that maintains the reaction temperature below
50°C.[5]

o The reaction is continued for about 4 hours, after which the temperature drops.[5]

o The reaction mixture is then poured over crushed ice and hydrochloric acid to precipitate
the product.[5]

o The resulting yellow-brown precipitate is collected by suction filtration and washed.[5]

o The crude product is dried and can be further purified by recrystallization from ethanol to
yield pure 2,6-di-tert-butyl-p-benzoquinone.[5]

Applications
2,6-Di-tert-butyl-p-benzoquinone has several applications in research and industry:
» Antioxidant: It is utilized as an antioxidant, for example, in the study of micropollutant

elimination from water.[1] It is also a metabolite of the widely used antioxidant butylated
hydroxytoluene (BHT).[1]

o Chemical Intermediate: This compound serves as a precursor in the synthesis of other
organic molecules.[1]

o Research: It is used in studies of redox chemistry and as a model compound to investigate
the effects of steric hindrance on chemical reactivity.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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